Ethyl 4-{[3-butyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}benzoate

• Molecular Formula: C23H24N2O3S
• Molecular Weight: 408.5 g/mol
• IUPAC Name: ethyl 4-[(E)-(3-butyl-4-oxo-2-phenylimino-1,3-thiazolidin-5-ylidene)methyl]benzoate
• InChI: InChI=1S/C23H24N2O3S/c1-3-5-15-25-21(26)20(29-23(25)24-19-9-7-6-8-10-19)16-17-11-13-18(14-12-17)22(27)28-4-2/h6-14,16H,3-5,15H2,1-2H3/b20-16+,24-23?
• InChI Key: SXYOAJMEZSSOHM-BPNGKYSRSA-N
• Isomeric SMILES: CCCCN1C(=O)/C(=C\C2=CC=C(C=C2)C(=O)OCC)/SC1=NC3=CC=CC=C3
• SMILES: CCCCN1C(=O)C(=CC2=CC=C(C=C2)C(=O)OCC)SC1=NC3=CC=CC=C3

Description

Ethyl 4-{[3-butyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}benzoate, also known as EBTB, is a novel synthetic compound that has gained attention in recent years due to its potential applications in scientific research. EBTB is a member of the thiazolidinone family and has a unique chemical structure that makes it a promising candidate for various research applications.

Mechanism of Action

The mechanism of action of Ethyl 4-{[3-butyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}benzoate is not fully understood, but it is believed to act through multiple pathways. This compound has been shown to inhibit the activity of certain enzymes involved in cancer cell growth and induce apoptosis. It has also been found to modulate the activity of certain neurotransmitters in the brain and protect neurons from oxidative stress. In immunology, this compound has been found to modulate the activity of certain immune cells and cytokines.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects, depending on the research application. In cancer research, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis. In neurology, this compound has been found to protect neurons from oxidative stress and modulate the activity of certain neurotransmitters. In immunology, this compound has been found to modulate the activity of certain immune cells and cytokines.

Advantages and Limitations for Lab Experiments

One advantage of using Ethyl 4-{[3-butyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}benzoate in lab experiments is its unique chemical structure, which makes it a promising candidate for various research applications. Another advantage is its potential therapeutic applications in cancer, neurology, and immunology. However, one limitation of using this compound in lab experiments is its limited availability and high cost.

Future Directions

There are several future directions for research involving Ethyl 4-{[3-butyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}benzoate. One direction is to further investigate its mechanism of action and potential therapeutic applications in cancer, neurology, and immunology. Another direction is to develop more efficient and cost-effective synthesis methods for this compound. Additionally, research could focus on developing derivatives of this compound with improved properties for specific research applications.

Synthesis Methods

The synthesis of Ethyl 4-{[3-butyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}benzoate involves the reaction of 4-formylbenzoic acid, 3-butyl-4-amino-2-phenyliminothiazolidinone, and ethyl cyanoacetate in the presence of a base catalyst. The resulting product is then purified using chromatography techniques to obtain pure this compound.

Scientific Research Applications

Ethyl 4-{[3-butyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}benzoate has been shown to have potential applications in various scientific research fields, including cancer research, neurology, and immunology. In cancer research, this compound has been found to inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for cancer therapy. In neurology, this compound has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In immunology, this compound has been found to modulate the immune response and may have potential applications in the treatment of autoimmune diseases.